4-[5-(1-Methyl-2-pyrrolidinyl)-3-pyridinyl]phenol

• CAS No.: 179120-56-0
• Molecular Formula: C16H18N2O
• Molecular Weight: 254.33 g/mol
• IUPAC Name: 4-[5-(1-methylpyrrolidin-2-yl)pyridin-3-yl]phenol
• InChI: InChI=1S/C16H18N2O/c1-18-8-2-3-16(18)14-9-13(10-17-11-14)12-4-6-15(19)7-5-12/h4-7,9-11,16,19H,2-3,8H2,1H3
• InChI Key: LNIJGAIJXDBDSN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC1C2=CN=CC(=C2)C3=CC=C(C=C3)O

Description

4-[5-(1-Methyl-2-pyrrolidinyl)-3-pyridinyl]phenol is a useful research compound. Its molecular formula is C16H18N2O and its molecular weight is 254.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The above-described pyridine derivative (750 mg, 2.04 mmol) was dissolved in methanol (40 mL) and cesium fluoride (620 mg, 4.08 mmol) was added. The stirred mixture was heated at reflux for 18 h under inert atmosphere. After cooling the solvent was removed in vacuo and the resulting oil was dissolved in ethyl acetate (50 mL). This was washed with water (20 mL), brine (20 mL), dried (MgSO4) and concentrated. The crude material was chromatographed on "flash" silica gel with ethyl acetate:hexane (1:2 ) to 10% methanol: ethyl acetate as eluant to afford 5-(4-hydroxyphenyl)-3-(1-methyl-2-pyrrolidinyl)pyridine 480 mg, 93% as a colorless foam, 1H NMR (CDCl3, 300 MHz): δ 8.66 (d, J=2 Hz, 1 H), 8.43 (d, J=2 Hz, 1 H), 7.90 (s, 1 H), 7.32 (d, J=9 Hz, 2 H), 6.81 (d, J=9 Hz, 2 H), 3.33 (t, J=8 Hz, 1 H), 3.22 (t, J=8 Hz, 1 H), 2.41 (m, 1 H), 2.28 (s, 3 H), 2.10 (m, 2 H), 1.93 (m, 2 H).